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Compound of Interest

Compound Name: Cyanidin-3-rutinoside

Cat. No.: B1257026 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the occurrence, analysis, and biological

activities of cyanidin-3-rutinoside, a prominent anthocyanin found in black raspberries (Rubus

occidentalis). This document is intended for researchers, scientists, and drug development

professionals interested in the analytical chemistry and potential therapeutic applications of this

compound.

Quantitative Occurrence of Cyanidin-3-rutinoside
Cyanidin-3-rutinoside is a major anthocyanin in black raspberries, contributing significantly to

their deep pigmentation and antioxidant capacity. Its concentration can vary depending on the

cultivar, fruit part, and processing methods. The following table summarizes quantitative data

from various studies.
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Sample Type Cultivar(s)
Cyanidin-3-
rutinoside
Content

Other Major
Anthocyanins

Reference(s)

Juice
26 Seedling

Populations

24-40% of total

anthocyanins

Cyanidin-3-

xylosylrutinoside

(49-58%)

[1]

Juice
'Munger', 'Jewel',

'Mac Black'

Proportions vary;

cultivars had

higher

proportions of

cyanidin-3-

rutinoside

compared to

cyanidin-3-

xylosylrutinoside

Cyanidin-3-

xylosylrutinoside
[2]

Fresh Seeds Not Specified

~85% of total

peak area (Total

anthocyanins:

78.24 ± 0.44

mg/g of seed

powder)

Cyanidin-3-O-

glucoside
[3]

Wine Seeds Not Specified

~85% of total

peak area (Total

anthocyanins:

41.61 ± 0.29

mg/g of seed

powder)

Cyanidin-3-O-

glucoside
[3]

Freeze-dried

Powder
'Jewel'

Not explicitly

quantified, but

used for

extraction and

biological studies

Not Specified

Freeze-dried

Powder

Not Specified Wide range:

18.1–2,904.8

Not Specified [4]
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mg/100 g (total

anthocyanins)

Experimental Protocols
Accurate quantification and analysis of cyanidin-3-rutinoside are crucial for research and

development. The following sections detail the common methodologies for extraction and

chromatographic analysis.

Extraction of Cyanidin-3-rutinoside from Black
Raspberries
Objective: To efficiently extract anthocyanins, including cyanidin-3-rutinoside, from black

raspberry tissues for subsequent analysis.

Materials:

Black raspberry samples (fresh, frozen, or freeze-dried)

Methanol (HPLC grade)

Formic acid (or Hydrochloric acid)

High-purity water

Centrifuge

Sonicator (optional)

Vortex mixer

Syringe filters (0.45 µm)

Protocol:

Sample Preparation:
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Fresh/Frozen Fruit: Homogenize the fruit in a blender. A portion of the puree can then be

centrifuged to separate the juice from the pulp.[5]

Freeze-dried Powder: Weigh a precise amount of the powder (e.g., 0.5 g to 1.5 g).[3][4]

Seeds: Freeze-dry and powder the seeds.[3]

Solvent Preparation: Prepare an acidified methanol solution. Common solvents include:

Methanol with 0.1% HCl.[3]

Methanol with 0.5% formic acid.

40% methanol with 0.1% HCl.[3]

Extraction:

Add the extraction solvent to the prepared sample at a specific ratio (e.g., 10 mL of solvent

to 0.5 g of powder).[3]

For thorough extraction, the mixture can be sonicated for a period (e.g., 15 minutes) or

incubated at 4°C in the dark for an extended time (e.g., 48 hours).[3][4]

Vortex the sample periodically during incubation to ensure proper mixing.

Clarification:

Centrifuge the extract at a moderate speed (e.g., 3446 x g for 10 minutes) to pellet solid

debris.[5]

Carefully collect the supernatant.

Filtration:

Filter the supernatant through a 0.45 µm syringe filter to remove any remaining particulate

matter before HPLC analysis.[5]

HPLC-DAD for Quantification of Cyanidin-3-rutinoside
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Objective: To separate and quantify cyanidin-3-rutinoside in the prepared extract using High-

Performance Liquid Chromatography with a Diode-Array Detector.

Instrumentation and Parameters:

HPLC System: An Agilent 1100 series or equivalent system equipped with a degasser, binary

pump, autosampler, and a Diode-Array Detector (DAD).[5]

Column: A reversed-phase C18 column is typically used (e.g., Eclipse XDB-C18, 4.6 x 250

mm, 5 µm or Luna C18, 250 x 4.6 mm).[3][6]

Mobile Phase:

Solvent A: Water with 0.1% or 0.5% formic acid.[3][6]

Solvent B: Methanol or acetonitrile with 0.1% or 0.5% formic acid.[3][6]

Gradient Elution: A typical gradient program involves a gradual increase in the proportion of

Solvent B to elute compounds with increasing hydrophobicity. An example gradient is as

follows:

Start with a low percentage of B, hold for a few minutes.

Linearly increase the percentage of B over a defined period.

Include a wash step with a high percentage of B.

Return to the initial conditions for column re-equilibration.

Flow Rate: A standard flow rate is 1.0 mL/min.[6]

Injection Volume: Typically 5 µL.[5]

Detection Wavelength: Anthocyanins are monitored at their maximum absorbance in the

visible range, which is typically around 520 nm.[5][6]

Quantification: Quantification is performed by comparing the peak area of cyanidin-3-
rutinoside in the sample to a calibration curve generated from a pure standard of cyanidin-
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3-rutinoside or a related anthocyanin like cyanidin-3-glucoside.[5]

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the analysis of cyanidin-3-
rutinoside in black raspberries.
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Figure 1. Experimental Workflow for Cyanidin-3-rutinoside Analysis
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Caption: Figure 1. A generalized workflow for the extraction and quantification of cyanidin-3-
rutinoside from black raspberry samples.

Signaling Pathways
Cyanidin-3-rutinoside has been shown to modulate several key signaling pathways implicated

in cellular processes relevant to drug development, such as glucose metabolism and

apoptosis.

PI3K/Akt Signaling Pathway in Glucose Uptake:

Cyanidin-3-rutinoside can enhance glucose uptake in adipocytes by activating the PI3K/Akt

signaling pathway.

Figure 2. PI3K/Akt Signaling Pathway Activation by Cyanidin-3-rutinoside
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Click to download full resolution via product page

Caption: Figure 2. Activation of the PI3K/Akt pathway by cyanidin-3-rutinoside, leading to

increased glucose uptake.

MAPK/JNK Signaling Pathway in Apoptosis:

In certain cancer cell lines, cyanidin-3-rutinoside can induce apoptosis through the generation

of reactive oxygen species (ROS) and subsequent activation of the p38 MAPK and JNK

pathways.

Figure 3. MAPK/JNK Signaling Pathway in Cyanidin-3-rutinoside-Induced Apoptosis
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Caption: Figure 3. Cyanidin-3-rutinoside induces apoptosis in cancer cells via ROS-mediated

activation of p38 MAPK and JNK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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